Cas no 1019444-13-3 (3-Methyl-1-(thiophen-2-yl)butan-1-amine)
1019444-13-3 structure
Product Name:3-Methyl-1-(thiophen-2-yl)butan-1-amine
CAS No:1019444-13-3
MF:C9H15NS
MW:169.28710103035
CID:2113700
Update Time:2023-08-04
3-Methyl-1-(thiophen-2-yl)butan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-methyl-1-(thiophen-2-yl)butan-1-amine
- 3-Methyl-1-(thiophen-2-yl)butan-1-amine
-
- Inchi： 1S/C9H15NS/c1-7(2)6-8(10)9-4-3-5-11-9/h3-5,7-8H,6,10H2,1-2H3
- InChI Key： PGVBRDBJESXVRL-UHFFFAOYSA-N
- SMILES： S1C=CC=C1C(CC(C)C)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 114
- Topological Polar Surface Area: 54.3
3-Methyl-1-(thiophen-2-yl)butan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-58804-0.05g |
3-methyl-1-(thiophen-2-yl)butan-1-amine |
1019444-13-3 | 95.0% | 0.05g |
$395.0 | 2025-03-15 | |
| Enamine | EN300-58804-0.1g |
3-methyl-1-(thiophen-2-yl)butan-1-amine |
1019444-13-3 | 95.0% | 0.1g |
$414.0 | 2025-03-15 | |
| Enamine | EN300-58804-0.25g |
3-methyl-1-(thiophen-2-yl)butan-1-amine |
1019444-13-3 | 95.0% | 0.25g |
$432.0 | 2025-03-15 | |
| Enamine | EN300-58804-0.5g |
3-methyl-1-(thiophen-2-yl)butan-1-amine |
1019444-13-3 | 95.0% | 0.5g |
$451.0 | 2025-03-15 | |
| Enamine | EN300-58804-1.0g |
3-methyl-1-(thiophen-2-yl)butan-1-amine |
1019444-13-3 | 95.0% | 1.0g |
$470.0 | 2025-03-15 | |
| Enamine | EN300-58804-2.5g |
3-methyl-1-(thiophen-2-yl)butan-1-amine |
1019444-13-3 | 95.0% | 2.5g |
$923.0 | 2025-03-15 | |
| Enamine | EN300-58804-5.0g |
3-methyl-1-(thiophen-2-yl)butan-1-amine |
1019444-13-3 | 95.0% | 5.0g |
$1364.0 | 2025-03-15 | |
| Enamine | EN300-58804-10.0g |
3-methyl-1-(thiophen-2-yl)butan-1-amine |
1019444-13-3 | 95.0% | 10.0g |
$2024.0 | 2025-03-15 |
3-Methyl-1-(thiophen-2-yl)butan-1-amine Related Literature
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
1019444-13-3 (3-Methyl-1-(thiophen-2-yl)butan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk